Cas no 802317-12-0 (Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI))

Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI) structure
802317-12-0 structure
Product name:Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI)
CAS No:802317-12-0
MF:C9H13N3OS
MW:211.284020185471
CID:713530

Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI)
    • Pseudourea, 2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI)
    • Inchi: 1S/C9H13N3OS/c1-4-7(6(3)13)5(2)12-8(4)14-9(10)11/h12H,1-3H3,(H3,10,11)
    • InChI Key: BDTGNHZWHJPVJI-UHFFFAOYSA-N
    • SMILES: N=C(N)SC1=C(C)C(C(C)=O)=C(C)N1

Computed Properties

  • Exact Mass: 211.078
  • Monoisotopic Mass: 211.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 399.4±52.0 °C(Predicted)
  • pka: 15.13±0.50(Predicted)

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